Cas no 1467-41-0 (1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl-)
1467-41-0 structure
Product Name:1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl-
CAS No:1467-41-0
MF:C10H8N4O4
MW:248.19492149353
CID:1321017
Update Time:2024-08-18
1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl-
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- Inchi: 1S/C10H8N4O4/c1-7-4-5-11-12(7)9-3-2-8(13(15)16)6-10(9)14(17)18/h2-6H,1H3
- InChI Key: YMYJXOOQEJDCJL-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C([N+]([O-])=O)C=C2[N+]([O-])=O)C(C)=CC=N1
Computed Properties
- Exact Mass: 248.05464
Experimental Properties
- Density: 1.53±0.1 g/cm3(Predicted)
- Melting Point: 232-233 °C
- Boiling Point: 409.0±40.0 °C(Predicted)
- PSA: 104.1
- pka: -0.72±0.10(Predicted)
1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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